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  4. (E)-(4-Butoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
(E)-(4-Butoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate (E)-(4-Butoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 433326-05-7
VCID: VC0383674
InChI: InChI=1S/C29H30N2O4/c1-4-5-15-35-24-13-12-23(16-20(24)3)27(32)25-26(22-10-8-19(2)9-11-22)31(29(34)28(25)33)18-21-7-6-14-30-17-21/h6-14,16-17,26,32H,4-5,15,18H2,1-3H3/b27-25+
SMILES: CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)C)O)C
Molecular Formula: C29H30N2O4
Molecular Weight: 470.6g/mol

(E)-(4-Butoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate

CAS No.: 433326-05-7

Main Products

VCID: VC0383674

Molecular Formula: C29H30N2O4

Molecular Weight: 470.6g/mol

(E)-(4-Butoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate - 433326-05-7

CAS No. 433326-05-7
Product Name (E)-(4-Butoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
Molecular Formula C29H30N2O4
Molecular Weight 470.6g/mol
IUPAC Name (4E)-4-[(4-butoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-methylphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C29H30N2O4/c1-4-5-15-35-24-13-12-23(16-20(24)3)27(32)25-26(22-10-8-19(2)9-11-22)31(29(34)28(25)33)18-21-7-6-14-30-17-21/h6-14,16-17,26,32H,4-5,15,18H2,1-3H3/b27-25+
Standard InChIKey FNKUMNDWIHDRDW-IMVLJIQESA-N
Isomeric SMILES CCCCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C)/[O-])C
SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)C)O)C
Canonical SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=C(C=C4)C)[O-])C
PubChem Compound 5735094
Last Modified Nov 11 2021
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